Cas no 2228239-80-1 ({1-1-(4-fluorophenyl)ethylcyclopropyl}methanamine)

• Product Name: {1-1-(4-fluorophenyl)ethylcyclopropyl}methanamine
• CAS No: 2228239-80-1
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• CID: 6221000
• PubChem ID: 165709407
• Update Time: 2025-05-20

{1-1-(4-fluorophenyl)ethylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-1-(4-fluorophenyl)ethylcyclopropyl}methanamine
• 2228239-80-1
• EN300-1770814
• {1-[1-(4-fluorophenyl)ethyl]cyclopropyl}methanamine

• Inchi： 1S/C12H16FN/c1-9(12(8-14)6-7-12)10-2-4-11(13)5-3-10/h2-5,9H,6-8,14H2,1H3
• InChI Key： TXJRSNCFZCFCNS-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C1(CN)CC1

Computed Properties

• Exact Mass: 193.126677677g/mol
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on {1-1-(4-fluorophenyl)ethylcyclopropyl}methanamine

Compound CAS No 2228239-80-1: {1-(4-fluorophenyl)ethylcyclopropyl}methanamine

The compound with CAS number 2228239-80-1, commonly referred to as {1-(4-fluorophenyl)ethylcyclopropyl}methanamine, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a cyclopropane ring with a fluorophenyl group and a methanamine moiety, making it a valuable subject for both academic and industrial studies.

CAS No 2228239-80-1 has garnered attention in recent years due to its intriguing chemical properties and potential applications in drug discovery and materials science. The compound's structure, featuring a cyclopropane ring fused with a fluorophenyl group, provides it with distinctive electronic and steric properties that make it an attractive candidate for exploring novel chemical reactions and biological interactions.

Recent studies have highlighted the importance of {1-(4-fluorophenyl)ethylcyclopropyl}methanamine in the context of medicinal chemistry. Researchers have demonstrated that this compound exhibits promising biological activity, particularly in modulating key cellular pathways associated with neurodegenerative diseases and cancer. The integration of the fluorophenyl group into the molecule enhances its lipophilicity, which is crucial for improving drug bioavailability and targeting specific biological systems.

The synthesis of CAS No 2228239-80-1 involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as transition metal-catalyzed coupling reactions and stereoselective cyclopropanation have been employed to construct the molecule's complex architecture. These methods not only underscore the compound's synthetic accessibility but also pave the way for further modifications to explore its structural analogs.

In terms of application, {1-(4-fluorophenyl)ethylcyclopropyl}methanamine has shown potential as a lead compound in drug development programs targeting protein kinases and other enzymes implicated in disease pathogenesis. Its ability to interact with these targets has been validated through extensive in vitro assays, including enzymatic assays and cellular models. Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes and selectivity profiles.

Recent advancements in analytical techniques have enabled researchers to gain deeper insights into the physical and chemical properties of CAS No 2228239-80-1. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the compound's molecular structure and purity. Additionally, thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) have provided valuable data on its thermal stability, which is critical for its storage and handling.

The integration of {1-(4-fluorophenyl)ethylcyclopropyl}methanamine into materials science has also been explored, particularly in the development of advanced polymers and coatings. Its unique combination of mechanical strength and chemical resistance makes it a candidate for applications in high-performance materials used in aerospace, automotive industries, and electronics.

In conclusion, CAS No 2228239-80-1 represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure, coupled with its promising biological activity and versatile chemical properties, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new facets of this compound's potential, it is poised to make significant contributions to the advancement of science and technology.